N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)nicotinamide

• IUPAC Name: N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C17H13N3OS/c21-16(12-5-3-9-18-10-12)20-17-19-15-13-6-2-1-4-11(13)7-8-14(15)22-17/h1-6,9-10H,7-8H2,(H,19,20,21)
• InChI Key: WLGOQGKAYJHJQI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C3=CC=CC=C31)N=C(S2)NC(=O)C4=CN=CC=C4
• Molecular Formula: C17H13N3OS
• Molecular Weight: 307.4 g/mol

Description

N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)nicotinamide, also known as DNTB, is a small molecule compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)nicotinamide involves the inhibition of various enzymes and signaling pathways that are involved in inflammation, tumor growth, and oxidative stress. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and nuclear factor kappa B (NF-κB), which are key players in the inflammatory response. N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)nicotinamide has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)nicotinamide has been shown to have various biochemical and physiological effects, including the inhibition of inflammation, tumor growth, and oxidative stress. It has also been shown to improve glucose metabolism and insulin sensitivity, making it a potential candidate for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)nicotinamide is its low toxicity, making it a safe compound to use in lab experiments. However, its low solubility in water can pose a challenge in some experiments, requiring the use of organic solvents. Additionally, N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)nicotinamide can be sensitive to light and air, requiring proper storage conditions to maintain its stability.

Future Directions

There are several future directions for the use of N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)nicotinamide in scientific research. One potential application is in the development of new anti-inflammatory and anti-tumor drugs. N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)nicotinamide can also be used as a tool to study the mechanisms of inflammation, tumor growth, and oxidative stress. Additionally, further research is needed to explore the potential of N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)nicotinamide in the treatment of diabetes and other metabolic disorders.
Conclusion:
In conclusion, N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)nicotinamide is a promising compound that has gained significant attention in scientific research due to its potential applications in various fields. Its low toxicity and anti-inflammatory, anti-tumor, and anti-oxidant properties make it a promising candidate for the development of new drugs. Further research is needed to explore its full potential in various fields of scientific research.

Synthesis Methods

N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)nicotinamide can be synthesized using a multi-step process that involves the reaction of 2-aminonicotinic acid with 2-bromo-1,4-naphthoquinone, followed by the reduction of the resulting compound with sodium borohydride. The final step involves the reaction of the resulting compound with thioamide to produce N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)nicotinamide.

Scientific Research Applications

N-(4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)nicotinamide has been extensively studied for its potential applications in various fields of scientific research. It has been shown to possess anti-inflammatory, anti-tumor, and anti-oxidant properties, making it a promising candidate for the development of new drugs.